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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15602998

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the preparation of D(+)-Raffinose pentahydrate
solutions for use in various research, scientific, and drug development applications. D(+)-
Raffinose pentahydrate is a trisaccharide composed of galactose, glucose, and fructose,
widely utilized as a carbon source in microbiology, a cryoprotectant for cell preservation, and a
component in various biochemical assays.[1][2]

Physicochemical Properties and Handling

D(+)-Raffinose pentahydrate is a white crystalline powder.[3] Key properties are summarized
in the table below. It is important to handle the compound in a clean, dry environment as it is
hygroscopic.[3] While not classified as a hazardous substance, standard laboratory personal
protective equipment (PPE), including safety glasses and gloves, should be worn during
handling.[4]

Quantitative Data Summary

A summary of the key quantitative data for D(+)-Raffinose pentahydrate is provided in Table
1. This information is essential for accurate solution preparation.
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Molecular Formula

C1s8H32016 - 5H20

[1]

Molecular Weight

594.51 g/mol

[1]

Appearance

White crystalline powder

[3]

Solubility in Water

0.1 g/mL (100 mg/mL)

[1]

Solubility in DMSO ~20 mg/mL [3]
Solubility in Ethanol ~0.1 mg/mL [3]
Melting Point 78-80 °C [1]

Storage (Solid)

Room temperature (10-30°C)

in a dry place

[1]5]

Table 1: Quantitative Data for D(+)-Raffinose Pentahydrate

Experimental Protocols

This section provides detailed step-by-step protocols for preparing various types of D(+)-

Raffinose pentahydrate solutions.

Preparation of a Molar Stock Solution (e.g., 1 M)

This protocol describes the preparation of a 1 Molar (M) stock solution of D(+)-Raffinose

pentahydrate in water.

Materials:

Magnetic stirrer and stir bar

D(+)-Raffinose pentahydrate (MW: 594.51 g/mol )

Volumetric flask (appropriate volume)

High-purity water (e.g., distilled, deionized, or molecular biology grade)
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» Weighing paper or boat
e Spatula

e Analytical balance
Procedure:

o Calculate the required mass: To prepare a 1 M solution, you will need 594.51 grams of D(+)-
Raffinose pentahydrate per liter of solution. For a smaller volume, adjust the mass
accordingly.

o Formula: Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)
o Example for 100 mL of 1 M solution: 1 mol/L x 594.51 g/mol x 0.1 L =59.45 g

* Weigh the D(+)-Raffinose pentahydrate: Accurately weigh the calculated amount of D(+)-
Raffinose pentahydrate using an analytical balance.

e Dissolve the powder:

o Add approximately half of the final desired volume of high-purity water to the volumetric
flask.

o Carefully transfer the weighed powder into the flask.
o Add a magnetic stir bar and place the flask on a magnetic stirrer.

o Stir the solution until the powder is completely dissolved. Gentle heating (e.g., in a 30-
40°C water bath) can aid dissolution for higher concentrations, but ensure the solution
cools to room temperature before the final volume adjustment.

o Adjust to the final volume: Once the solute is fully dissolved and the solution has returned to
room temperature, add high-purity water to the volumetric flask until the meniscus reaches
the calibration mark.

» Homogenize the solution: Cap the flask and invert it several times to ensure the solution is
thoroughly mixed and homogenous.
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Preparation of a Weight/Volume (w/v) Percentage
Solution (e.g., 20% wi/v)

This protocol outlines the preparation of a 20% (w/v) D(+)-Raffinose pentahydrate solution,
which is commonly used in applications like cryopreservation.[6]

Materials:

D(+)-Raffinose pentahydrate

High-purity water

Graduated cylinder or volumetric flask

Beaker

Magnetic stirrer and stir bar

Analytical balance
Procedure:

o Calculate the required mass: A 20% (w/v) solution contains 20 grams of solute for every 100
mL of the final solution volume.

o Formula: Mass (g) = (Desired % w/v / 100) x Final Volume (mL)
o Example for 50 mL of 20% w/v solution: (20 /100) x 50 mL=10g

» Weigh the D(+)-Raffinose pentahydrate: Accurately weigh the calculated mass of the
powder.

e Dissolve the powder:

o Measure out approximately 80% of the final volume of high-purity water and transfer it to a
beaker.

o Add the weighed D(+)-Raffinose pentahydrate to the water.
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o Place a magnetic stir bar in the beaker and stir until the powder is completely dissolved.

o Adjust to the final volume: Transfer the dissolved solution to a graduated cylinder or
volumetric flask. Rinse the beaker with a small amount of water and add the rinsing to the
flask to ensure all the solute is transferred. Add water to reach the final desired volume.

o Homogenize the solution: Mix the solution thoroughly by inverting the capped flask or
stirring.

Sterile Filtration

For applications requiring a sterile solution, such as cell culture, the prepared D(+)-Raffinose
pentahydrate solution should be filter-sterilized.

Materials:

Prepared D(+)-Raffinose pentahydrate solution

Sterile syringe

Sterile syringe filter (0.2 um or 0.22 pum pore size)

Sterile collection vessel (e.g., bottle or tube)
Procedure:

o Aseptically attach the filter: In a sterile environment (e.g., a laminar flow hood), aseptically
attach the sterile syringe filter to the tip of the syringe.

« Draw the solution: Draw the prepared D(+)-Raffinose pentahydrate solution into the
syringe.

o Filter the solution: Carefully push the plunger of the syringe to pass the solution through the
filter into the sterile collection vessel.

o Label and store: Label the sterile solution with the name, concentration, and date of
preparation. Store as recommended in the section below.
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Storage and Stability

o Solid: D(+)-Raffinose pentahydrate powder is stable when stored at room temperature in a
tightly sealed container to protect it from moisture.[7]

e Aqueous Solutions: For short-term storage, aqueous solutions can be kept at 2-8°C for up to
a few days. For long-term storage, it is recommended to aliquot the solution into smaller,
single-use volumes and store them frozen at -20°C.[8] Avoid repeated freeze-thaw cycles. It
is not recommended to store agueous solutions for more than one day at room temperature.

[3]

Visualizations

The following diagrams illustrate the experimental workflow and a decision-making process for
preparing D(+)-Raffinose pentahydrate solutions.

Click to download full resolution via product page

Caption: Workflow for preparing D(+)-Raffinose pentahydrate solutions.
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Solvent and Concentration Decision Tree

Aqueous or
Organic Solvent?

Use High-Purity Water Use DM.SO or other
appropriate solvent

Molar or % (w/v)
Concentration?

% (wiv)

Calculate using
(MW — 59451 g/mOD (Calculate g per 100 ml_)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15602998?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602998?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. food.r-biopharm.com [food.r-biopharm.com]

2. D-(+)-#8F#E FL7K&4 suitable for microbiology, 299.0%, Microbiological media
component | Sigma-Aldrich [sigmaaldrich.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]
4. D(+)-Raffinose pentahydrate (Standard)-25mg_TargetMol [targetmol.com]
5. Membrane filtration of pharmaceutical solutions. | Semantic Scholar [semanticscholar.org]

6. D-(+) Raffinose 20% Sterile Solution - Growcells.Com
[growcells.maximumimpactdevelopment.com]

7. Raffinose | 512-69-6 [chemicalbook.com]
8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Step-by-Step Guide for Preparing D(+)-Raffinose
Pentahydrate Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602998#step-by-step-guide-for-preparing-d-
raffinose-pentahydrate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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